Cas no 950910-12-0 (3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid)

• Product Name: 3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid
• CAS No: 950910-12-0
• MF: C₁₅H₂₀O₁₀
• MW: 360.313305854797
• CID: 5682724
• Update Time: 2024-02-02

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid

• Inchi： 1S/C15H20O10/c1-22-8-4-6(14(20)21)3-7(17)12(8)25-15-11(19)10(18)13(23-2)9(5-16)24-15/h3-4,9-11,13,15-19H,5H2,1-2H3,(H,20,21)/t9-,10-,11-,13-,15+/m1/s1
• InChI Key： IOBKMMKGANXGGB-DAHVATMRSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(O[C@@H]2O[C@H](CO)[C@@H](OC)[C@H](O)[C@H]2O)C(O)=C1

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.4±55.0 °C(Predicted)
• pka: 4.11±0.10(Predicted)